Cas no 396095-57-1 (1,4,8,11-Tetraazacyclotetradecane, 1,4,8,11-tetrahexyl-)

• Product Name: 1,4,8,11-Tetraazacyclotetradecane, 1,4,8,11-tetrahexyl-
• CAS No: 396095-57-1
• MF: C₃₄H₇₂N₄
• MW: 536.962289810181
• CID: 1514542
• Update Time: 2024-08-24

1,4,8,11-Tetraazacyclotetradecane, 1,4,8,11-tetrahexyl- Chemical and Physical Properties

Names and Identifiers

• 1,4,8,11-Tetraazacyclotetradecane, 1,4,8,11-tetrahexyl-

• Inchi： 1S/C34H72N4/c1-5-9-13-17-23-35-27-21-28-37(25-19-15-11-7-3)33-34-38(26-20-16-12-8-4)30-22-29-36(32-31-35)24-18-14-10-6-2/h5-34H2,1-4H3
• InChI Key： CMRWDEWGUXBDIE-UHFFFAOYSA-N
• SMILES： N1(CCCCCC)CCCN(CCCCCC)CCN(CCCCCC)CCCN(CCCCCC)CC1

Computed Properties

• Exact Mass: 536.57616

Experimental Properties

• Density: 0.856±0.06 g/cm3(Predicted)
• Boiling Point: 596.2±45.0 °C(Predicted)
• PSA: 12.96
• pka: 9.24±0.20(Predicted)